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Compound of Interest

Compound Name: 2-Bromo-4-(tert-butyl)pyridine

Cat. No.: B1338834 Get Quote

2-Bromo-4-(tert-butyl)pyridine: A Technical
Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Bromo-4-(tert-butyl)pyridine (CAS No. 50488-34-1). The information is

compiled from various safety data sheets and chemical databases. It is imperative to note that

a complete, officially harmonized Safety Data Sheet (SDS) with all toxicological and ecological

data is not readily available for this specific compound. Therefore, this guide also draws upon

data from structurally related compounds, such as 2-bromopyridine, and general safety

protocols for bromine-containing organic compounds to provide a thorough understanding of

the potential hazards.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Bromo-4-(tert-butyl)pyridine
is presented in the table below. This information is crucial for the safe handling, storage, and

use of the compound in a laboratory setting.
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Property Value Source

Molecular Formula C9H12BrN [1]

Molecular Weight 214.10 g/mol [2]

CAS Number 50488-34-1 [1]

Appearance Liquid [3]

Boiling Point 243.6 °C at 760 mmHg [2]

Density 1.293 g/cm³ [2]

Purity 97% [3]

Storage Temperature
2-8°C under an inert

atmosphere
[3]

Hazard Identification and GHS Classification
While a complete GHS classification for 2-Bromo-4-(tert-butyl)pyridine is not consistently

reported across all sources, the available information and data from analogous compounds

suggest the following potential hazards.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

Note: These hazard statements are based on available data for 2-Bromo-4-(tert-
butyl)pyridine and the closely related compound 2-bromopyridine.[3][4] The signal word

associated with these hazards is "Warning".[3]
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Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when working with 2-Bromo-4-(tert-
butyl)pyridine. The following procedures are based on best practices for handling halogenated

organic compounds.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.[5]

PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield (8-

inch minimum).[6][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing to prevent

skin contact.[6][7]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[8] If inhalation risk is high,

a NIOSH-approved respirator with an

appropriate cartridge is necessary.[6]

Handling Procedures
Engineering Controls: Always handle 2-Bromo-4-(tert-butyl)pyridine in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.[8]

General Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.[4]

Dispensing: When transferring or dispensing the chemical, ensure adequate ventilation and

use appropriate tools to avoid spills.[4]

Storage Conditions
Proper storage is critical to maintain the stability of the compound and prevent accidents.
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Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

Temperature: Store in a cool, dry place, away from direct sunlight and heat.[5]

Recommended storage is at 2-8°C under an inert atmosphere.[3]

Incompatible Materials: Store away from strong oxidizing agents.[8]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Specific Hazards: Thermal decomposition may produce toxic fumes, including nitrogen

oxides, carbon monoxide, and hydrogen bromide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment (see Section 3.1).[1]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[8]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable, labeled container for disposal.[8]

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis or safety evaluation of 2-Bromo-4-(tert-
butyl)pyridine are not extensively available in the public domain. The synthesis generally

involves the direct halogenation of 4-(tert-butyl)pyridine.[9] Researchers should consult

specialized chemical synthesis literature and conduct a thorough risk assessment before

undertaking any experimental work with this compound.

Visualizing Safety and Handling Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

handling and emergency procedures.
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Caption: Workflow for the safe handling of 2-Bromo-4-(tert-butyl)pyridine.
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Caption: Decision logic for emergency first-aid response to exposure.
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Toxicity and Ecological Information
Comprehensive toxicological and ecological data for 2-Bromo-4-(tert-butyl)pyridine are

largely unavailable in the reviewed literature.[6] The environmental fate and effects, including

persistence, degradability, and bioaccumulation potential, have not been thoroughly

investigated.[6] Due to the lack of data, this compound should be handled with the assumption

that it may be harmful to aquatic life and the environment. Prevent its release into the

environment.[8]

Disposal Considerations
Waste generated from the use of 2-Bromo-4-(tert-butyl)pyridine must be disposed of as

hazardous waste.[6] Follow all federal, state, and local regulations for hazardous waste

disposal. Do not dispose of it in drains or sewers.[6] Contaminated packaging should also be

treated as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). All laboratory personnel should be thoroughly trained in the safe handling of

chemicals and have access to the most current safety information available from the supplier. A

comprehensive risk assessment should be conducted before any new or modified procedures

involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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